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Compound of Interest

Compound Name: Trimethyl(methylthio)silane

CAS No.: 3908-55-2

Cat. No.: B1293539

Get Quote

Executive Summary
Trimethyl(methylthio)silane (TMMS), also known as (Methylthio)trimethylsilane, is a

specialized organosulfur-silicon reagent used primarily as a thiolation agent and for protecting

group chemistry. While invaluable for introducing methylthio groups under mild conditions, it

presents a dual-hazard profile: high flammability (Flash Point: 22°C) and extreme olfactory

potency due to the release of methanethiol upon hydrolysis.

This guide moves beyond basic Safety Data Sheet (SDS) recommendations to provide a

mechanistic understanding of the compound's instability and a field-proven protocol for "stench-

free" handling.

Part 1: Chemical Identity & Physicochemical
Profile[1][2]
Effective risk mitigation begins with accurate characterization. Unlike its gaseous analog

(trimethylsilane), TMMS is a volatile liquid that requires strict anhydrous containment.
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Table 1: Physicochemical Properties of Trimethyl(methylthio)silane

Property Value Operational Implication

CAS Number 3908-55-2
Unique identifier for inventory

tracking.

Formula (CH₃)₃Si-S-CH₃
Labile Si-S bond is the focal

point of reactivity.

Molecular Weight 120.29 g/mol
Calculation basis for

stoichiometry.

Physical State Liquid
Volatile; requires

syringe/cannula transfer.

Boiling Point 110–114 °C
Moderate volatility; significant

vapor pressure at RT.

Flash Point 22 °C (71.6 °F)
Class IB Flammable Liquid.

Grounding required.

Density 0.848 g/mL
Lighter than water; will float

during aqueous spills.

Odor Threshold < 1 ppb (Hydrolysis product)

Olfactory fatigue occurs

rapidly; smell is not a reliable

safety meter.

Part 2: The Mechanistic Hazard (The "Why")
To handle TMMS safely, one must understand its degradation pathway. The silicon-sulfur (Si-S)

bond is significantly weaker and more polarized than the silicon-oxygen bond. Upon contact

with ambient moisture, TMMS undergoes rapid hydrolysis.

The Hydrolysis Cascade
The primary danger is not the silane itself, but its hydrolysis product: Methanethiol (Methyl

Mercaptan). Methanethiol is a neurotoxin with a "rotten cabbage" odor detectable at parts per

billion.
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Toxicological Insight: Methanethiol acts similarly to cyanide by inhibiting cytochrome c oxidase,

though with lower potency. However, its primary operational hazard is olfactory fatigue—the

nose stops smelling it after a few minutes of exposure, leading to a false sense of security

while concentrations may reach toxic levels.
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Figure 1: The hydrolysis pathway of TMMS.[1] Note that the toxic stench component

(Methanethiol) is generated immediately upon contact with moisture.

Part 3: Engineering Controls & PPE
Containment Strategy

Primary:Glovebox (N₂ or Ar atmosphere). This is the gold standard. Handling TMMS in a

glovebox eliminates moisture and contains odors completely.

Secondary:Schlenk Line (Fume Hood). If a glovebox is unavailable, use standard Schlenk

techniques.

Critical Requirement: The vacuum pump exhaust must be vented into a fume hood or a

bleach scrubber. Do not vent into the lab atmosphere.

The "Bleach Trap" (Scrubber)
Standard caustic traps (NaOH) capture thiols but reversible protonation can release them back.

Oxidative destruction is required.

Setup: Connect the Schlenk line or reaction vessel vent to a bubbler containing 10-15%

Sodium Hypochlorite (Bleach) solution.
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Chemistry:

Tip: Add a small amount of surfactant (dish soap) to the bleach trap to increase gas-liquid

contact time.

Personal Protective Equipment (PPE)[4][5]
Respiratory: If working outside a glovebox, a full-face respirator with multi-gas cartridges

(Organic Vapor + Acid Gas) is recommended for emergency spills. N95 masks are useless

against methanethiol.

Gloves:Nitrile is generally sufficient for incidental splash, but Laminate (Silver Shield) gloves

offer the best permeation resistance for organosulfur compounds. Double-gloving is

mandatory.

Part 4: Operational Protocol (Handling SOP)
This protocol assumes the use of a Schlenk line or inert gas manifold.

Step-by-Step Transfer
Preparation: Ensure all glassware is oven-dried and purged with Argon/Nitrogen. Prepare a

"Quench Bath" (Bleach) nearby.

Pressure Equalization: Insert a bleed needle connected to an inert gas line into the TMMS

reagent bottle septum to prevent vacuum formation during withdrawal.

Withdrawal: Use a gas-tight syringe (Hamilton type) or a cannula for transfer.

Technique: "Coring" the septum is a major risk. Use a non-coring needle (deflected point)

if possible.

Transfer: Inject the reagent directly into the reaction solvent. Do not let the needle tip drip in

the air.

Needle Decontamination (The "Stench" Step):
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Immediately after injection, draw bleach or acetone into the syringe/needle to rinse

residual TMMS.

Expel the rinse into a dedicated "Stench Waste" container (containing bleach).

Never leave a dirty needle in the hood; it will hydrolyze and stink up the lab.

Workflow Visualization
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Figure 2: Operational workflow emphasizing the immediate decontamination step to prevent

odor release.

Part 5: Storage & Waste Management[6]
Storage

Conditions: Store at 2–8°C (Refrigerated).

Atmosphere: Must be stored under Inert Gas (Argon/Nitrogen).

Container: Original sure-seal bottles are best. If transferred, use thick-walled Schlenk flasks

with PTFE stopcocks. Avoid silicone grease on joints as organosulfurs can degrade/creep

through it; use PTFE sleeves instead.

Waste Disposal (The "Kill" Protocol)
Never pour TMMS or reaction mixtures directly into the organic waste drum. It will hydrolyze in

the drum, pressurize it, and release stench when opened.

Quenching: Treat all waste streams with excess 10% Sodium Hypochlorite (Bleach).

Verification: Stir the waste/bleach mixture for at least 1 hour.

Disposal: Only after the odor is gone should the aqueous layer be flushed (if permitted) or

the organic layer disposed of in non-halogenated waste. Label the waste bottle: "TREATED

WITH BLEACH - NO ACID" (Mixing bleach waste with acid waste releases Chlorine gas).

Part 6: Emergency Response
Spills

Evacuate: Clear the immediate area. The smell will be overwhelming.

PPE: Don full PPE including respirator.[2]

Absorb & Oxidize:

Do NOT use standard paper towels (they increase surface area for evaporation).
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Cover spill with Activated Carbon or Vermiculite.

Immediately flood the absorbent with Bleach solution.

Cleanup: Scoop the slurry into a wide-mouth jar, cover with more bleach, and seal loosely (to

allow gas evolution if any) before final disposal.

First Aid
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.

Skin/Eye Contact: Flush with water for 15 minutes.[3][4] Note that water will generate heat

and methanethiol initially (hydrolysis), so high-volume flushing is necessary to wash away

the byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293539/docs#technical-guide-handling-and-
storage-of-trimethyl-methylthio-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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